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Compound of Interest

Compound Name: Antibacterial agent 79

Cat. No.: B15568584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of "Antibacterial
agent 79," also identified as compound 32, in bacterial culture experiments. The information is

compiled from the primary research article "Novel 2,4-disubstituted quinazoline analogs as

antibacterial agents with improved cytotoxicity profile: Modification of the benzenoid part" and

its related publications.

Introduction
"Antibacterial agent 79" is a novel 2,4-disubstituted quinazoline analog that has demonstrated

significant antibacterial activity against a range of Gram-positive bacteria, including multidrug-

resistant strains, as well as against efflux deficient Escherichia coli and Mycobacterium

smegmatis.[1][2] This document outlines the essential protocols for preparing and using this

agent in a laboratory setting, including methods for determining its efficacy against various

bacterial strains.
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Property Value Reference

Molecular Formula C₁₈H₂₇N₃O₂S₃ [MedchemExpress]

Molecular Weight 413.62 g/mol [MedchemExpress]

CAS Number 2902561-44-6 [MedchemExpress]

Appearance Not specified (typically a solid) -

Solubility Soluble in DMSO
General practice for similar

compounds[3]

Antibacterial Spectrum and Efficacy
"Antibacterial agent 79" has shown potent activity against a panel of pathogenic bacteria. The

minimum inhibitory concentrations (MICs) reported generally range from 1 to 64 µg/mL.[2] The

agent is particularly effective against Gram-positive bacteria, including resistant strains such as

methicillin-resistant Staphylococcus aureus (MRSA), penicillin-resistant Streptococcus

pneumoniae, and vancomycin-resistant Enterococcus (VRE).[2]

Table 1: Summary of Minimum Inhibitory Concentrations
(MIC) for Antibacterial Agent 79 (Compound 32)
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Bacterial Strain Type Resistance Profile MIC (µg/mL)

Staphylococcus

aureus
Gram-positive

Methicillin-Resistant

(MRSA)
1 - 64

Streptococcus

pneumoniae
Gram-positive Penicillin-Resistant 1 - 64

Enterococcus faecalis Gram-positive
Vancomycin-Resistant

(VRE)
1 - 64

Enterococcus faecium Gram-positive
Vancomycin-Resistant

(VRE)
1 - 64

Escherichia coli Gram-negative Efflux Deficient 1 - 64

Mycobacterium

smegmatis
Acid-fast - 1 - 64

Note: The exact MIC values for "Antibacterial agent 79" (compound 32) are part of a broader

study, and the range reflects the overall activity of the synthesized compounds in the series.

For precise MICs, direct experimental determination is recommended.

Experimental Protocols
Preparation of Stock Solution
A standard protocol for preparing a stock solution of a novel antibacterial agent for in vitro

assays is as follows.

Materials:

"Antibacterial agent 79" powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Procedure:
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Accurately weigh a desired amount of "Antibacterial agent 79" powder using an analytical

balance.

Dissolve the powder in a sufficient volume of sterile DMSO to achieve a high-concentration

stock solution (e.g., 10 mg/mL or 20 mM). Ensure complete dissolution by vortexing.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term use.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for

broth microdilution.

Materials:

Bacterial strains of interest

Appropriate growth medium (e.g., Cation-adjusted Mueller-Hinton Broth (CAMHB))

Sterile 96-well microtiter plates

"Antibacterial agent 79" stock solution

Positive control antibiotic (e.g., vancomycin for Gram-positives)

Negative control (broth only)

Bacterial inoculum standardized to 0.5 McFarland

Procedure:

Inoculum Preparation: From a fresh agar plate (18-24 hours growth), select 3-5 colonies of

the test bacterium and suspend them in sterile saline or broth. Adjust the turbidity to match a

0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this
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suspension in the test broth to achieve a final inoculum concentration of approximately 5 x

10⁵ CFU/mL in the wells.

Serial Dilution of Antibacterial Agent:

Add 100 µL of sterile broth to all wells of a 96-well plate.

Add a specific volume of the "Antibacterial agent 79" stock solution to the first well to

achieve the highest desired concentration, and mix well.

Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the plate. Discard 100 µL from the last well.

Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final

volume of 200 µL and the desired final bacterial concentration.

Controls:

Growth Control: A well containing only broth and the bacterial inoculum.

Sterility Control: A well containing only broth.

Positive Control: A row of wells with a known antibiotic undergoing serial dilution and

inoculation.

Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of "Antibacterial agent 79" that

completely inhibits visible growth of the organism.

Mechanism of Action (Postulated)
The precise mechanism of action for "Antibacterial agent 79" has not been fully elucidated in

the public domain. However, quinazoline derivatives are known to exert their antibacterial

effects through various mechanisms.
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Diagram 1: Potential Mechanisms of Action for
Quinazoline Antibacterial Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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